Cas no 1203605-34-8 (tert-butyl N-(4-acetyl-3,5-dimethylphenyl)carbamate)

• Product Name: tert-butyl N-(4-acetyl-3,5-dimethylphenyl)carbamate
• CAS No: 1203605-34-8
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5638210
• PubChem ID: 68519303
• Update Time: 2025-05-20

tert-butyl N-(4-acetyl-3,5-dimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3120908
• tert-butyl N-(4-acetyl-3,5-dimethylphenyl)carbamate
• EN300-28281581
• 1203605-34-8

• Inchi： 1S/C15H21NO3/c1-9-7-12(8-10(2)13(9)11(3)17)16-14(18)19-15(4,5)6/h7-8H,1-6H3,(H,16,18)
• InChI Key： XTKKPHDKWFWYKE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)C(C(C)=O)=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(4-acetyl-3,5-dimethylphenyl)carbamate

tert-butyl N-(4-acetyl-3,5-dimethylphenyl)carbamate (CAS No. 1203605-34-8)

The compound tert-butyl N-(4-acetyl-3,5-dimethylphenyl)carbamate (CAS No. 1203605-34-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications due to their versatile properties. The tert-butyl group attached to the carbamate moiety contributes to the compound's stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of tert-butyl N-(4-acetyl-3,5-dimethylphenyl)carbamate in drug discovery and development. Its unique structure, featuring a 4-acetyl-3,5-dimethylphenyl group, provides a platform for exploring novel therapeutic agents. Researchers have demonstrated that this compound exhibits promising activity in vitro against various enzyme targets, suggesting its potential as a lead compound for developing inhibitors in medicinal chemistry.

The synthesis of tert-butyl N-(4-acetyl-3,5-dimethylphenyl)carbamate involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the phenol derivative followed by acetylation and subsequent coupling with tert-butyl chloride. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product.

In terms of physical properties, this compound is characterized by its crystalline structure and moderate solubility in organic solvents. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC), providing critical data for its handling and storage. The compound's stability under various environmental conditions has also been extensively studied, making it suitable for long-term storage and transportation.

One of the most intriguing aspects of tert-butyl N-(4-acetyl-3,5-dimethylphenyl)carbamate is its ability to modulate cellular signaling pathways. Recent research has shown that it can interact with key proteins involved in inflammation and oxidative stress, potentially offering new avenues for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Moreover, the compound's pharmacokinetic profile has been evaluated in preclinical models, revealing favorable absorption and bioavailability. These findings underscore its potential as a drug candidate with therapeutic efficacy in vivo. Ongoing studies are focused on optimizing its pharmacodynamic properties to enhance its efficacy while minimizing adverse effects.

In conclusion, tert-butyl N-(4-acetyl-3,5-dimethylphenyl)carbamate (CAS No. 1203605-34-8) represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medical science and pharmaceutical development.